Cas no 10271-83-7 (4-Isothiazoleacetic acid, methyl ester)

• Product Name: 4-Isothiazoleacetic acid, methyl ester
• CAS No: 10271-83-7
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 2623381
• PubChem ID: 12906554
• Update Time: 2025-04-21

4-Isothiazoleacetic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID60512654
• DXRJPHMQVBTPCP-UHFFFAOYSA-N
• methyl 2-(isothiazol-4-yl)acetate
• SCHEMBL11010268
• 10271-83-7
• 4-Isothiazoleacetic acid, methyl ester
• Methyl (1,2-thiazol-4-yl)acetate

• Inchi： 1S/C6H7NO2S/c1-9-6(8)2-5-3-7-10-4-5/h3-4H,2H2,1H3
• InChI Key： DXRJPHMQVBTPCP-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)CC(=O)OC

Computed Properties

• Exact Mass: 157.01975g/mol
• Monoisotopic Mass: 157.01975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 157.19g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles